(4-Propan-2-ylcyclohexa-1,3-dien-1-yl)methanol
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Overview
Description
Cyclohexadienemethanol, 4-(1-methylethyl)- is a natural product found in Xylopia aromatica with data available.
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound can be synthesized through reactions involving aldehydes and (4-bromobut-2-ynyl)trimethylsilane with good yields and enantioselectivities, as demonstrated by Durán-Galván and Connell (2010) (Durán-Galván & Connell, 2010).
Catalysis and Molecular Interactions
- The compound shows interesting reactivity patterns in the presence of catalysts like chloroplatinic acid and stannous chloride, as explored by Mitchell (1970) in the study of catalytic hydrogenation (Mitchell, 1970).
Spectroscopic Studies
- Spectroscopic studies by Matwijczuk et al. (2018) indicate that the molecular organization of related compounds is altered in different solvents, providing insights into their solubility and interaction characteristics (Matwijczuk et al., 2018).
Application in Heterogeneous Catalysis
- Research by Deutsch, Martin, and Lieske (2007) investigated the application of similar compounds in heterogeneous catalysis, specifically in the condensation of glycerol to cyclic acetals (Deutsch, Martin, & Lieske, 2007).
Biocatalysis
- The use of the compound in biocatalytic processes has been explored. For example, Chen et al. (2021) utilized a related compound in a liquid-liquid biphasic microreaction system for efficient synthesis (Chen et al., 2021).
Properties
CAS No. |
1413-55-4 |
---|---|
Molecular Formula |
C10H16O |
Molecular Weight |
152.23 g/mol |
IUPAC Name |
(4-propan-2-ylcyclohexa-1,3-dien-1-yl)methanol |
InChI |
InChI=1S/C10H16O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,5,8,11H,4,6-7H2,1-2H3 |
InChI Key |
HBKLKBUNCSHWKO-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(CC1)CO |
Canonical SMILES |
CC(C)C1=CC=C(CC1)CO |
Synonyms |
(4-Isopropyl-1,3-cyclohexadien-1-yl)methanol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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